Cas no 1807008-98-5 (5-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetic acid)

• Product Name: 5-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetic acid
• CAS No: 1807008-98-5
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4804936
• Update Time: 2025-06-10

5-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetic acid

• Inchi： 1S/C9H10F2N2O3/c10-9(11)7-5(1-6(14)15)8(16)4(2-12)3-13-7/h3,9H,1-2,12H2,(H,13,16)(H,14,15)
• InChI Key： ACQYVNGCMJQZAX-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC(=O)O)C(C(CN)=CN1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: -2.6
• Topological Polar Surface Area: 92.4

Additional information on 5-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetic acid

Introduction to 5-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetic Acid (CAS No. 1807008-98-5)

5-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetic acid, identified by its Chemical Abstracts Service number CAS No. 1807008-98-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivative class, characterized by its unique structural features that include an amino methyl group, a difluoromethyl substituent, and a hydroxyl group, all of which contribute to its distinct chemical properties and potential biological activities.

The molecular structure of 5-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetic acid is meticulously designed to interact with biological targets in a specific manner. The presence of the aminomethyl group (–CH₂NH₂) enhances its capability to form hydrogen bonds and participate in nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. The difluoromethyl group (–CF₂) introduces fluorine atoms, which are known for their ability to modulate metabolic pathways and improve pharmacokinetic properties, such as bioavailability and metabolic stability. Additionally, the hydroxypyridine core provides a scaffold that is commonly found in biologically active compounds, further suggesting its potential utility in drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Among these derivatives, 5-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetic acid has emerged as a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The combination of the aminomethyl and difluoromethyl groups allows for precise tuning of its interactions with biological targets. For instance, the amino group can be exploited to create covalent bonds with specific biomolecules, enhancing drug delivery systems such as prodrugs or antibody-drug conjugates. Meanwhile, the difluoromethyl substitution can improve binding affinity by increasing lipophilicity and reducing susceptibility to enzymatic degradation.

Recent studies have begun to explore the pharmacological profile of 5-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetic acid in various disease models. Preliminary in vitro experiments have demonstrated its ability to inhibit certain enzymes involved in cancer cell proliferation. The hydroxyl group on the pyridine ring can engage in hydrogen bonding with residues in the active site of these enzymes, thereby disrupting their function. Furthermore, the presence of fluorine atoms may enhance binding interactions by modulating electronic properties and improving molecular stability.

The compound's structural features also make it an attractive scaffold for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of analogs with tailored biological activities. This approach is particularly valuable in high-throughput screening campaigns aimed at identifying lead compounds for drug development. The versatility of 5-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetic acid lies in its ability to serve as a building block for diverse pharmacophores.

In addition to its potential therapeutic applications, this compound has shown promise in biochemical research. Its unique structure allows it to serve as a probe for understanding enzyme mechanisms and substrate recognition patterns. By studying how 5-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetic acid interacts with various biological targets, scientists can gain insights into fundamental biochemical processes that may be relevant to human health and disease.

The synthesis of 5-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetic acid presents an interesting challenge due to its complex structural motif. Advanced synthetic methodologies are required to construct the molecule with high purity and yield. Techniques such as multi-step organic synthesis involving cross-coupling reactions, fluorination protocols, and protecting group strategies are often employed to achieve this goal. The development of efficient synthetic routes not only facilitates laboratory-scale production but also paves the way for large-scale manufacturing if commercial applications arise.

As research continues to uncover new biological functions and therapeutic potentials, compounds like 5-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetic acid are likely to play an increasingly important role in drug discovery and development pipelines. The integration of computational chemistry tools with experimental validation will further accelerate the process of identifying promising candidates for clinical trials. By leveraging structural diversity and functional innovation, scientists can harness the full potential of this remarkable pyridine derivative.